![molecular formula C13H13FN2O2S B2554572 Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate CAS No. 886499-02-1](/img/structure/B2554572.png)
Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate
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Description
Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate is a chemical compound with the molecular formula C13H13FN2O2S and a molecular weight of 280.32 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate consists of a thiazole ring, which is a heterocyclic compound containing both sulfur and nitrogen in the ring, attached to a fluoro-phenylamino group and an ethyl acetate group .Physical And Chemical Properties Analysis
Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate is a solid substance . It has a predicted melting point of 106-108°C and a predicted boiling point of approximately 392.0°C at 760 mmHg . The density is predicted to be approximately 1.3 g/cm3, and the refractive index is predicted to be n20D 1.60 .Scientific Research Applications
- Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate has been investigated for its potential as an anticancer agent. Researchers explore its effects on cancer cell lines, tumor growth inhibition, and mechanisms of action. The compound’s structural features may contribute to its cytotoxicity and apoptosis-inducing properties .
- Studies have examined the compound’s antibacterial and antifungal properties. Researchers evaluate its efficacy against various pathogens, including bacteria and fungi. The thiazole ring and fluorine substitution play a crucial role in enhancing antimicrobial activity .
- Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate may possess anti-inflammatory effects. Investigations focus on its ability to modulate inflammatory pathways, potentially making it useful in treating inflammatory diseases .
- The compound’s pharmacological profile includes potential analgesic effects. Researchers explore its impact on pain perception and nociceptive pathways. Understanding its mechanism of action could lead to novel pain management strategies .
- Some studies investigate the compound’s cardiotonic properties. Its impact on heart function, contractility, and vasodilation mechanisms is of interest. Researchers aim to uncover its potential therapeutic role in cardiovascular diseases .
- Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate contributes to the field of organofluorine chemistry. Fluorinated compounds often exhibit unique properties due to the electron-withdrawing effect of the CF3 group. Researchers explore synthetic routes, reagents, and applications of trifluoromethylated heterocycles .
Anticancer Research
Antimicrobial Activity
Anti-Inflammatory Potential
Analgesic Properties
Cardiovascular Applications
Organofluorine Chemistry
properties
IUPAC Name |
ethyl 2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O2S/c1-2-18-12(17)7-11-8-19-13(16-11)15-10-5-3-9(14)4-6-10/h3-6,8H,2,7H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQXBICWYNCLJFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CSC(=N1)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate |
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